Cas no 2225142-14-1 (6-Chloropyridine-2-sulfinic acid)

6-Chloropyridine-2-sulfinic acid is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of sulfonamide derivatives and other functionalized pyridine compounds. Its reactive sulfinic acid group enables efficient transformations, such as oxidation to sulfonyl chlorides or coupling reactions, making it useful in pharmaceutical and agrochemical applications. The chloropyridine moiety further enhances its utility as a building block for heterocyclic chemistry. This compound exhibits good stability under controlled conditions, facilitating handling and storage. Its structural features make it a valuable reagent for researchers developing novel bioactive molecules or materials requiring precise sulfinic acid incorporation.

6-Chloropyridine-2-sulfinic acid structure

2225142-14-1 structure

Product Name:6-Chloropyridine-2-sulfinic acid

CAS No:2225142-14-1

MF:C₅H₄ClNO₂S

MW:177.608758926392

CID:6344331

PubChem ID:124036982

Update Time:2025-10-29

6-Chloropyridine-2-sulfinic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloropyridine-2-sulfinicacid
- 6-Chloropyridine-2-sulfinic acid
- EN300-752424
- 2225142-14-1
- Inchi： 1S/C5H4ClNO2S/c6-4-2-1-3-5(7-4)10(8)9/h1-3H,(H,8,9)
- InChI Key： CACFPGIJUYEXRM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=N1)S(=O)O

Computed Properties

Exact Mass: 176.9651272g/mol
Monoisotopic Mass: 176.9651272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 69.4Å²

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Enamine	EN300-752424-0.05g	6-chloropyridine-2-sulfinic acid	2225142-14-1	95%	0.05g	$1068.0	2024-05-23
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Enamine	EN300-752424-1.0g	6-chloropyridine-2-sulfinic acid	2225142-14-1	95%	1.0g	$1272.0	2024-05-23
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